10-(3,4-Dimethylphenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene

• IUPAC Name: 10-(3,4-dimethylphenyl)-4-thiophen-2-yl-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C18H14N6S/c1-11-5-6-13(8-12(11)2)24-17-14(9-20-24)18-21-16(15-4-3-7-25-15)22-23(18)10-19-17/h3-10H,1-2H3
• InChI Key: LITVXDGASIVVRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C4=NC(=NN4C=N3)C5=CC=CS5)C
• Molecular Formula: C18H14N6S
• Molecular Weight: 346.4 g/mol

Description

10-(3,4-Dimethylphenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene is a useful research compound. Its molecular formula is C18H14N6S and its molecular weight is 346.41. The purity is usually 95%.
BenchChem offers high-quality 10-(3,4-Dimethylphenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-(3,4-Dimethylphenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal and Photochemical Properties

Research into the thermal and photochemical rearrangements of related compounds offers insights into the stability and reactivity under different conditions. For instance, studies on dimethyl 8-oxo-1-phenyl-12-azatricyclo derivatives have explored novel rearrangements under thermal conditions in toluene, leading to benzazocine derivatives. These derivatives undergo further rearrangement upon photolysis, highlighting the potential of such compounds in photochemical applications and the importance of structural analysis through X-ray crystallography (Padwa et al., 1972).

Fluorescence and Photochromic Switching

The fluorescence and photochromic switching properties of oxidized triangle terarylenes, including hexatriene-type photochromic compounds, have been studied for their potential in material science. These compounds exhibit photochromic coloration reactions and fluorescence with high quantum yields, making them candidates for applications in fluorescence switching and pattern formation in stable amorphous films (Taguchi et al., 2011).

Electronic and Photochemical Properties

Investigations into S-doped hexabenzocoronenes and semiconducting polymers containing dimethylthieno units suggest significant potential in electronics and photovoltaics. The incorporation of thiophene and similar structures into polyaromatic frameworks can enhance electronic and photochemical properties, offering new pathways for the development of advanced semiconducting materials (Martin et al., 2011).

Photostabilization of Materials

New thiophene derivatives have been synthesized and evaluated as photostabilizers for rigid poly(vinyl chloride), demonstrating the potential of thiophene-containing compounds to reduce photodegradation. Such additives can significantly enhance the durability and lifespan of polymer-based materials by absorbing UV radiation and dissipating energy as heat (Balakit et al., 2015).